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Compound of Interest

Compound Name: Isodiazinon

Cat. No.: B1194333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of

Isodiazinon (Diazinon), a widely used organophosphate insecticide. The following sections

include summaries of quantitative data from various analytical methods, step-by-step

experimental protocols, and graphical representations of the workflows. The primary

techniques covered are Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance

Liquid Chromatography (HPLC), and Enzyme-Linked Immunosorbent Assay (ELISA).

Quantitative Data Summary
The selection of an appropriate analytical method depends on factors such as the sample

matrix, required sensitivity, and the nature of the analysis (quantitative vs. screening). The

following tables summarize the performance of different methods for Isodiazinon detection

across various sample types.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Methods
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Sample
Matrix

Method
Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Recovery
(%)

Reference

Human

Plasma
LLE, GC-MS 5 µg/L 2 µg/L 22.8 - 31 [1][2]

Human Blood
SPE, GC-

NPD/GC-MS
- - 87.92 [3]

Human Urine
SPE/LLE,

GC-MSD
0.01 ng 0.5 - 1.0 µg/L 100.8 - 101.3 [4]

Human Urine GC-MS/MS 0.60 ng/mL 5 ng/mL - [5]

Surface

Water

GC-Ion Trap

MS
0.0005 ppb - - [3]

Water

Isotope

Dilution

GC/MS (SIM)

- - 89 (at 1 ppb) [3]

Water GC/NPD 20 pg/L - >95 [4]

Soil

Isotope

Dilution

GC/MS (SIM)

- -
103 (at 20

ppb)
[3]

Soil

Headspace

SPME, GC-

FID

28.6 ng/g - - [6]

Air GC/MS 55 ng/m³ - 73 [3][4]

Cow's Milk LLE, GC-FPD 10 ppb - 89 [3]

Eggs
LLE, SPE,

GC-FPD
1 ppb - 93 [3]

Animal Fat

Sweep Co-

distillation,

GC-FPD

- - 90 [4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://pubmed.ncbi.nlm.nih.gov/33150867/
https://stm.cairn.info/article/ABC_786_0617/pdf?lang=en
https://www.ncbi.nlm.nih.gov/books/NBK599107/
https://www.atsdr.cdc.gov/toxprofiles/tp86-c7.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12156338/
https://www.ncbi.nlm.nih.gov/books/NBK599107/
https://www.ncbi.nlm.nih.gov/books/NBK599107/
https://www.atsdr.cdc.gov/toxprofiles/tp86-c7.pdf
https://www.ncbi.nlm.nih.gov/books/NBK599107/
https://www.researchgate.net/publication/225737835_Determination_of_Organophosphorus_Pesticides_in_Soil_by_Headspace_Solid_Phase_Microextraction_Fresenius
https://www.ncbi.nlm.nih.gov/books/NBK599107/
https://www.atsdr.cdc.gov/toxprofiles/tp86-c7.pdf
https://www.ncbi.nlm.nih.gov/books/NBK599107/
https://www.ncbi.nlm.nih.gov/books/NBK599107/
https://www.atsdr.cdc.gov/toxprofiles/tp86-c7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bovine Liver

& Rumen

GPC, SPE,

GC-FPD

0.01-0.05

µg/g
- 88 - 95 [4]

Table 2: High-Performance Liquid Chromatography (HPLC) Methods

Sample
Matrix

Method
Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Recovery
(%)

Reference

Environmenta

l Water

LLE, HPLC-

UV
0.5 µg/L - - [3]

Drinking

Water

SPE, HPLC-

UV
30 µg/L - - [4]

Rat Plasma &

Urine

SPE, HPLC-

UV

50 - 150

ng/mL

100 - 200

ng/mL
73.1 - 86.3 [7]

Water and

Soil

SPE, HPLC-

UV/DAD

20 - 100 ng/L

(water)
-

>80 (water),

95-104 (soil)
[8]

Table 3: Immunoassay (ELISA) Methods

Sample
Matrix

Method IC₅₀
Limit of
Detection
(LOD)

Recovery
(%)

Reference

Vegetables

(Cucumber,

Cabbage,

Lettuce)

icELISA 0.58 ng/mL 8 pg/mL 92.6 - 125.4 [9]

Surface

Water

Commercial

ELISA Kit
- 0.0159 µg/L 80.3 - 103.5 [10][11]
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The following protocols provide detailed, step-by-step procedures for the analysis of

Isodiazinon.

Protocol 1: Isodiazinon Analysis in Water by Solid-Phase
Extraction and GC-MS
This protocol is suitable for the determination of Isodiazinon in environmental water samples.

1. Sample Preparation: Solid-Phase Extraction (SPE)

Materials: C18 SPE cartridges, vacuum manifold, collection vials, methanol (HPLC grade),

ethyl acetate, deionized water.

Procedure:

Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of ethyl acetate

followed by 5 mL of methanol, and then 10 mL of deionized water. Do not allow the

cartridge to go dry.

Sample Loading: Pass 500 mL of the water sample through the conditioned cartridge at a

flow rate of approximately 5-10 mL/min.

Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove interfering

polar compounds.

Cartridge Drying: Dry the cartridge under vacuum for 10-15 minutes.

Elution: Elute the retained Isodiazinon with 5 mL of ethyl acetate into a collection vial.

Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and

reconstitute the residue in 1 mL of hexane for GC-MS analysis.

2. Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron

ionization (EI) source.

GC Conditions:
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Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

Injector Temperature: 250°C.

Injection Volume: 1 µL (splitless mode).

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Oven Temperature Program: Initial temperature of 80°C, hold for 1 min, ramp to 280°C at

10°C/min, and hold for 5 min.

MS Conditions:

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Ions to Monitor (m/z): 304 (quantification), 179, 137 (confirmation).

Protocol 2: Isodiazinon Analysis in Biological Fluids by
Liquid-Liquid Extraction and HPLC-UV
This protocol is suitable for the quantification of Isodiazinon in samples such as plasma or

urine.[7]

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

Materials: Centrifuge tubes, vortex mixer, centrifuge, dichloromethane, propan-2-ol, heptane,

sodium sulfate (anhydrous).

Procedure:

To 1 mL of plasma or urine in a centrifuge tube, add 5 mL of a dichloromethane/propan-2-

ol/heptane solvent mixture.
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Vortex the mixture for 2 minutes.

Centrifuge at 4000 rpm for 10 minutes to separate the phases.

Transfer the upper organic layer to a clean tube.

Dry the organic extract by passing it through a small column of anhydrous sodium sulfate.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 500 µL of the HPLC mobile phase.

2. Instrumental Analysis: High-Performance Liquid Chromatography with UV Detection (HPLC-

UV)

Instrumentation: An HPLC system with a UV detector.

HPLC Conditions:

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[12]

Mobile Phase: Acetonitrile and water (pH 3.0, adjusted with acetic acid) in a gradient

elution.[7]

Gradient Program: Start with 1% acetonitrile, increase to 55% over 6 minutes, then to 80%

at 11 minutes. Return to initial conditions at 13 minutes and re-equilibrate for 3 minutes.[7]

Flow Rate: 1.0 - 1.5 mL/min.[7]

Column Temperature: 30°C.

Detection Wavelength: 250 nm.[12]

Injection Volume: 20 µL.

Protocol 3: Screening of Isodiazinon in Vegetable
Samples by Indirect Competitive ELISA (icELISA)
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This protocol provides a general workflow for the rapid screening of Isodiazinon in food

matrices.[9]

1. Sample Preparation

Materials: Homogenizer/blender, centrifuge, methanol, phosphate-buffered saline (PBS).

Procedure:

Homogenize 10 g of the vegetable sample with 20 mL of methanol.

Centrifuge the homogenate at 5000 rpm for 10 minutes.

Collect the supernatant and dilute it 1:10 with PBS for analysis.

2. Immunoassay Procedure

Materials: 96-well microtiter plates coated with Isodiazinon hapten-protein conjugate,

Isodiazinon monoclonal antibody, goat anti-mouse IgG-HRP conjugate, TMB substrate

solution, stop solution (e.g., 2M H₂SO₄), plate reader.

Procedure:

Competitive Binding: Add 50 µL of the diluted sample extract and 50 µL of the Isodiazinon
monoclonal antibody to each well of the coated microtiter plate. Incubate for 30 minutes at

37°C.

Washing: Wash the plate 3-5 times with a washing buffer (e.g., PBS with 0.05% Tween

20).

Secondary Antibody Incubation: Add 100 µL of goat anti-mouse IgG-HRP conjugate to

each well and incubate for 30 minutes at 37°C.

Washing: Repeat the washing step.

Substrate Reaction: Add 100 µL of TMB substrate solution to each well and incubate in the

dark for 15 minutes at room temperature.
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Stopping the Reaction: Add 50 µL of the stop solution to each well.

Measurement: Read the absorbance at 450 nm using a microplate reader. The

concentration of Isodiazinon is inversely proportional to the absorbance.

Visualized Workflows
The following diagrams illustrate the experimental workflows for the analytical methods

described above.
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Caption: Workflow for Isodiazinon analysis in water by SPE and GC-MS.
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Caption: Workflow for Isodiazinon analysis in biological fluids by LLE and HPLC-UV.
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Caption: Workflow for Isodiazinon screening in vegetables by icELISA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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